![molecular formula C7H4FIN2 B1652931 4-Fluoro-5-iodo-1H-pyrrolo[2,3-b]pyridine CAS No. 1638765-44-2](/img/structure/B1652931.png)
4-Fluoro-5-iodo-1H-pyrrolo[2,3-b]pyridine
Overview
Description
4-Fluoro-5-iodo-1H-pyrrolo[2,3-b]pyridine is a chemical compound with the empirical formula C7H4FIN2 . It is a solid substance and is used as a building block in scientific research .
Molecular Structure Analysis
The molecular weight of 4-Fluoro-5-iodo-1H-pyrrolo[2,3-b]pyridine is 262.02 . The SMILES string representation of its structure is Fc1cnc2[nH]ccc2c1I .Physical And Chemical Properties Analysis
4-Fluoro-5-iodo-1H-pyrrolo[2,3-b]pyridine is a solid substance . Its molecular weight is 262.02 . The SMILES string representation of its structure is Fc1cnc2[nH]ccc2c1I .Scientific Research Applications
Nematicidal and Insecticidal Activities
4-Fluoro-5-iodo-1H-pyrrolo[2,3-b]pyridine, also known as 5F4IPP, has been found to have nematicidal and insecticidal activities . It has been shown to induce parasite death and interact proficiently with Gln219 amino acid of pentameric GluCl in docking analysis . It has also been found to repress hatching and reproductive performances in Bursaphelenchus xylophilus .
Antiparasitic Drugs
5F4IPP is a lead activator of GluCl, a prominent target for drug selection and design in parasitology . This makes it a potential candidate for the development of new antiparasitic drugs.
Synthesis of Fluorinated Pyridines
4-Fluoro-5-iodo-1H-pyrrolo[2,3-b]pyridine is a fluorinated pyridine, and its synthesis methods have been studied extensively . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
Potential Imaging Agents for Biological Applications
Fluoropyridines, including 4-Fluoro-5-iodo-1H-pyrrolo[2,3-b]pyridine, present a special interest as potential imaging agents for various biological applications .
Agricultural Products
The introduction of fluorine atoms into lead structures is one of the most generally useful chemical modifications in the search for new agricultural products having improved physical, biological, and environmental properties .
Development of Fluorinated Chemicals
The high availability of the fluorinated synthetic blocks and the effective fluorinating reagents, the widely reliable fluorination technology, and the accumulation of basic and advanced knowledge of the fluorine chemistry rapidly accelerated developments in this field .
Mechanism of Action
Target of Action
Similar compounds have been reported to have potent activities against fgfr1, 2, and 3 .
Mode of Action
It’s worth noting that similar compounds have shown inhibitory activity against fgfr1, 2, and 3 .
Biochemical Pathways
Related compounds have been reported to inhibit fgfr, which plays a crucial role in cell proliferation, differentiation, and angiogenesis .
Result of Action
Similar compounds have been reported to inhibit cell proliferation and induce apoptosis in breast cancer 4t1 cells .
Safety and Hazards
properties
IUPAC Name |
4-fluoro-5-iodo-1H-pyrrolo[2,3-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FIN2/c8-6-4-1-2-10-7(4)11-3-5(6)9/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRXIZEHSSFRHJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=NC=C(C(=C21)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601262598 |
Source
|
| Record name | 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-5-iodo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601262598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1638765-44-2 |
Source
|
| Record name | 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-5-iodo- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1638765-44-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Pyrrolo[2,3-b]pyridine, 4-fluoro-5-iodo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601262598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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